Cas no 1627598-34-8 (3-(2,1,3-benzothiadiazol-4-yl)-1-{(4-fluorophenyl)methylideneamino}urea)

• Product Name: 3-(2,1,3-benzothiadiazol-4-yl)-1-{(4-fluorophenyl)methylideneamino}urea
• CAS No: 1627598-34-8
• MF: C₁₄H₁₀FN₅OS
• MW: 315.325503826141
• CID: 5220001
• PubChem ID: 76853682
• Update Time: 2025-06-14

3-(2,1,3-benzothiadiazol-4-yl)-1-{(4-fluorophenyl)methylideneamino}urea Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide, N-2,1,3-benzothiadiazol-4-yl-2-[(4-fluorophenyl)methylene]-
• 3-(2,1,3-benzothiadiazol-4-yl)-1-{(4-fluorophenyl)methylideneamino}urea

• Inchi： 1S/C14H10FN5OS/c15-10-6-4-9(5-7-10)8-16-18-14(21)17-11-2-1-3-12-13(11)20-22-19-12/h1-8H,(H2,17,18,21)
• InChI Key： LKHDOSUCYKCMGC-UHFFFAOYSA-N
• SMILES： N(C(NC1C2C(C=CC=1)=NSN=2)=O)N=CC1=CC=C(F)C=C1

Additional information on 3-(2,1,3-benzothiadiazol-4-yl)-1-{(4-fluorophenyl)methylideneamino}urea

Research Briefing on 3-(2,1,3-benzothiadiazol-4-yl)-1-{(4-fluorophenyl)methylideneamino}urea (CAS: 1627598-34-8)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 3-(2,1,3-benzothiadiazol-4-yl)-1-{(4-fluorophenyl)methylideneamino}urea (CAS: 1627598-34-8), a promising candidate in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential applications in drug discovery, particularly in targeting specific biological pathways. The compound's unique structural features, including the benzothiadiazole core and fluorophenyl moiety, contribute to its bioactivity and selectivity.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the compound's mechanism of action as a kinase inhibitor. The research team employed molecular docking and in vitro assays to demonstrate its high affinity for specific kinase targets, such as EGFR and VEGFR2. The results indicated significant inhibition of cancer cell proliferation at low micromolar concentrations, suggesting its potential as an anticancer agent. Further pharmacokinetic studies revealed favorable bioavailability and metabolic stability, making it a viable candidate for preclinical development.

Another notable study focused on the compound's role in modulating inflammatory responses. Researchers found that 3-(2,1,3-benzothiadiazol-4-yl)-1-{(4-fluorophenyl)methylideneamino}urea effectively suppressed the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. This anti-inflammatory activity was attributed to its interaction with the NF-κB signaling pathway. These findings open new avenues for its application in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, recent synthetic chemistry efforts have optimized the production of this compound. A 2024 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, improving yield and purity. This advancement is critical for facilitating large-scale production and further clinical evaluation. The study also highlighted the compound's stability under various storage conditions, ensuring its suitability for long-term use in research and development.

Despite these promising developments, challenges remain. For instance, the compound's off-target effects and potential toxicity in vivo require further investigation. Ongoing research aims to address these concerns through structural modifications and comprehensive toxicological studies. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 3-(2,1,3-benzothiadiazol-4-yl)-1-{(4-fluorophenyl)methylideneamino}urea (CAS: 1627598-34-8) represents a versatile and potent molecule with significant potential in drug discovery. Its dual functionality as a kinase inhibitor and anti-inflammatory agent underscores its broad applicability. Future research should focus on optimizing its pharmacological profile and advancing it through clinical trials to unlock its full therapeutic potential.